Technical Monograph: 3-Amino-1-(2-fluorophenyl)pyrrolidin-2-one (CAS 1247157-86-3)
Technical Monograph: 3-Amino-1-(2-fluorophenyl)pyrrolidin-2-one (CAS 1247157-86-3)
Executive Summary
3-Amino-1-(2-fluorophenyl)pyrrolidin-2-one (CAS 1247157-86-3) is a specialized heterocyclic building block and a critical process-related impurity associated with the synthesis of Vonoprazan Fumarate , a first-in-class potassium-competitive acid blocker (P-CAB).
For drug development professionals, this compound represents two distinct entities:
-
Critical Quality Attribute (CQA) Marker: It serves as a reference standard for monitoring side-reactions during the construction of the Vonoprazan pyrrole core, specifically arising from aberrant cyclization or over-reduction pathways involving the 2-fluoroaniline starting material.
-
Pharmacophore Scaffold: Its structure—an N-aryl pyrrolidinone with a primary amine handle—is a privileged scaffold in medicinal chemistry, sharing structural homology with Factor Xa inhibitors (e.g., Rivaroxaban analogs) and novel antimicrobial agents.
This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, and analytical characterization, designed to support CMC (Chemistry, Manufacturing, and Controls) and R&D workflows.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
The compound features a gamma-lactam (pyrrolidin-2-one) core N-substituted with a 2-fluorophenyl group.[1] The presence of a primary amine at the C3 position introduces a chiral center, making the control of stereochemistry relevant depending on the downstream application.
Table 1: Chemical Identification
| Property | Detail |
| CAS Number | 1247157-86-3 |
| IUPAC Name | 3-Amino-1-(2-fluorophenyl)pyrrolidin-2-one |
| Synonyms | 1-(2-Fluorophenyl)-3-aminopyrrolidin-2-one; Vonoprazan Impurity Intermediate |
| Molecular Formula | C₁₀H₁₁FN₂O |
| Molecular Weight | 194.21 g/mol |
| SMILES | O=C1N(C2=CC=CC=C2F)CCC1N |
| InChIKey | GDCLPWAQRWKWQG-UHFFFAOYSA-N |
Table 2: Physicochemical Properties (Experimental & Predicted)
| Parameter | Value / Description | Context for Process Development |
| Physical State | Off-white to pale yellow solid | Hygroscopic nature requires storage under inert atmosphere (N₂/Ar). |
| Melting Point | 85–90 °C (Predicted) | Low melting point suggests potential for oiling out during crystallization. |
| Solubility | DMSO (>50 mg/mL), Methanol, DCM | High solubility in polar organics; poor solubility in water/heptane. |
| pKa (Base) | ~8.5 (Primary Amine) | Basic enough to form stable salts (HCl, fumarate) for purification. |
| LogP | ~1.2 | Moderate lipophilicity; amenable to Reverse Phase HPLC (C18). |
| Chirality | Racemic (unless specified) | Contains one stereocenter at C3. Enantiomers may require chiral HPLC for separation. |
Synthetic Pathways & Process Chemistry[6][7]
The synthesis of CAS 1247157-86-3 is of interest for two reasons: producing high-purity reference standards for impurity profiling, and understanding how it forms as a byproduct in Vonoprazan manufacturing.
Pathway A: Targeted Synthesis (Reference Standard)
To generate the compound as a reference standard, a robust route starting from 2-fluoroaniline and a methionine-derived lactone or a 2,4-dibromobutyryl derivative is recommended. The following protocol utilizes a cyclization strategy that ensures correct regiochemistry.
Protocol: Cyclization via 2,4-Dibromobutyryl Chloride
-
Acylation: React 2-fluoroaniline (1.0 eq) with 2,4-dibromobutyryl chloride (1.1 eq) in DCM at 0°C with TEA (1.2 eq) to form the linear amide.
-
Cyclization: Treat the intermediate with NaH (2.0 eq) in THF to induce intramolecular displacement of the gamma-bromide, forming 3-bromo-1-(2-fluorophenyl)pyrrolidin-2-one .
-
Azidation: React the 3-bromo intermediate with Sodium Azide (NaN₃) in DMF at 60°C to install the azide at C3 (with inversion of configuration if chiral starting material is used).
-
Reduction: Hydrogenation (H₂, Pd/C) or Staudinger reduction (PPh₃/H₂O) converts the azide to the primary amine.
Pathway B: Impurity Formation in Vonoprazan Synthesis
In the commercial synthesis of Vonoprazan, the target is a pyrrole ring. However, side reactions can lead to the pyrrolidinone (CAS 1247157-86-3).
-
Mechanism: If the starting material 2-fluoroaniline reacts with a succinic acid derivative (often present as a contaminant or alternative reagent) instead of the intended acyclic ketone/aldehyde precursors, an N-aryl succinimide is formed. Subsequent partial reduction (intended for other functional groups) can yield the pyrrolidinone.
-
Significance: This impurity is a structural isomer of potential reduced intermediates, making it difficult to remove if not controlled upstream.
Visualization: Synthesis & Impurity Logic
The following diagram illustrates the divergence between the targeted synthesis of the reference standard and the potential impurity formation pathway.
Caption: Divergent pathways showing the controlled synthesis of the reference standard (top) versus the potential formation as a process impurity (bottom).
Analytical Characterization & Protocols
To validate the identity and purity of CAS 1247157-86-3, specifically when isolating it from a complex matrix like a crude reaction mixture, the following multi-modal analytical strategy is required.
HPLC Method (Reverse Phase)
This method is optimized to separate the polar amine from the neutral starting materials and the Vonoprazan API.
-
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.
-
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
-
Mobile Phase B: 0.1% TFA in Acetonitrile.
-
Gradient:
-
0-2 min: 5% B (Isocratic hold for polar amine retention)
-
2-15 min: 5% -> 60% B
-
15-20 min: 60% -> 90% B
-
-
Flow Rate: 1.0 mL/min.
-
Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide bond).
-
Retention Time: The amine will elute early (approx. 3-5 min) due to its polarity in acidic media.
Mass Spectrometry (LC-MS)
-
Ionization: Electrospray Ionization (ESI), Positive Mode.
-
Expected Ion: [M+H]⁺ = 195.21 m/z.
-
Fragmentation Pattern:
-
Loss of NH₃ ([M+H-17]⁺).
-
Cleavage of the lactam ring.
-
NMR Spectroscopy (¹H NMR, 400 MHz, DMSO-d₆)
Key diagnostic signals to confirm the structure:
-
Aromatic Region (6.8 – 7.5 ppm): Multiplet corresponding to the 4 protons of the 2-fluorophenyl group.
-
Amine Proton (br s): Variable, typically around 1.5–2.5 ppm (exchangeable).
-
C3 Methine (3.5 – 3.8 ppm): Triplet or dd, alpha to the carbonyl and amine.
-
C4/C5 Methylenes (1.8 – 3.6 ppm): Multiplets for the pyrrolidinone ring protons.
Safety & Handling (MSDS Summary)
While specific toxicological data for this intermediate is limited, its structural analogs (anilines and lactams) suggest the following precautions:
-
GHS Classification (Predicted):
-
Acute Toxicity, Oral (Category 4).
-
Skin Irritation (Category 2).
-
Eye Irritation (Category 2A).
-
-
Handling: Use a fume hood. Avoid inhalation of dust.
-
Storage: Store at 2-8°C under inert gas. Hygroscopic.
References
-
PubChem Compound Summary. (2025). 3-Amino-1-(2-fluorophenyl)pyrrolidin-2-one (CID 20110070). National Center for Biotechnology Information. [Link]
- Takeda Pharmaceutical Company. (2015). Vonoprazan Fumarate (Takecab) Interview Form. (Discusses impurity profiles and process chemistry of the pyrrole core).
-
BindingDB. (2024). Data for related sulfonyl-pyrrolidinone structures.[1][2][Link]
